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Compound of Interest

Compound Name: 3,5-Bis(methylsulfonyl)aniline

Cat. No.: B189065

3,5-Bis(methylsulfonyl)aniline: A Technical
Safety Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 3,5-
Bis(methylsulfonyl)aniline (CAS No. 51859-12-2). The information is compiled from available
safety data sheets and chemical supplier information to assist researchers, scientists, and drug
development professionals in the safe handling and use of this compound. It is important to
note that detailed toxicological studies and a comprehensive, publicly available Material Safety
Data Sheet (MSDS) with complete experimental data for this specific compound are limited.
Much of the detailed hazard information is extrapolated from related aniline compounds.

Chemical and Physical Properties

3,5-Bis(methylsulfonyl)aniline is a substituted aniline compound with two methylsulfonyl
groups. These functional groups significantly influence its chemical and physical properties.
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Property Value Reference
CAS Number 51859-12-2 [1112]
Molecular Formula CsH11NO4S2 [1]
Molecular Weight 249.31 g/mol [1]
Appearance Solid [3]

Melting Point 202-205 °C [2]

Hazard Identification and Classification

Based on available information, 3,5-Bis(methylsulfonyl)aniline is classified as a hazardous
substance. The GHS hazard statements indicate potential for harm upon ingestion and irritation
to the skin, eyes, and respiratory system.

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity - Single Exposure ] o
) o H335: May cause respiratory irritation
(Respiratory tract irritation)

Signal Word: Warning[2]

Pictograms:

Hazard Communication Workflow

The following diagram illustrates the logical flow from hazard identification to the necessary
precautionary measures.
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Caption: Hazard and Precautionary Statement Relationship.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety in
a laboratory setting.

Handling:

¢ Use in a well-ventilated area, preferably in a chemical fume hood.[4]
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

e Avoid contact with skin, eyes, and clothing.[4][5]

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[6]

e Wash hands thoroughly after handling.[4]
e Do not eat, drink, or smoke when using this product.[6]

Storage:
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» Store in a tightly closed container.[6]
e Keep in a cool, dry, and well-ventilated place.[4]

o Store away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures

In case of exposure, immediate medical attention is recommended.

Exposure Route First Aid Procedure

Remove victim to fresh air and keep at rest in a
) position comfortable for breathing. If not
Inhalation ) ) o o )
breathing, give artificial respiration. Get medical

attention if you feel unwell.[5]

Take off immediately all contaminated clothing.
) Rinse skin with water/shower. Wash with plenty
Skin Contact o
of soap and water. If skin irritation occurs, get

medical advice/attention.[5]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Call a poison center or doctor/physician if you
Ingestion feel unwell. Rinse mouth. Do NOT induce

vomiting.[6]

Toxicological Information

Detailed quantitative toxicological data for 3,5-Bis(methylsulfonyl)aniline is not readily
available in the public domain. The hazard classifications are based on the general properties
of aniline compounds and the expected reactivity of the functional groups. Aniline and its
derivatives are known to be toxic and can be absorbed through the skin.[4] Chronic exposure
to some aniline compounds has been linked to effects on the blood.
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Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3,5-
Bis(methylsulfonyl)aniline are not available in the searched resources. For general guidance
on protocols for similar compounds, researchers should refer to standardized OECD or EPA
guidelines for acute oral, dermal, and inhalation toxicity testing, as well as for skin and eye
irritation studies.

General Workflow for Hazard Assessment

The following diagram outlines a general workflow for the safety assessment of a chemical
compound like 3,5-Bis(methylsulfonyl)aniline.

3,5-Bis(methylsulfonyl)aniline

)
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Caption: General Chemical Hazard Assessment Workflow.

Conclusion

3,5-Bis(methylsulfonyl)aniline is a chemical that requires careful handling due to its potential
health hazards. While comprehensive toxicological data is not widely available, the provided
information based on its GHS classification should guide safe laboratory practices.
Researchers and drug development professionals should always consult the most recent and
complete safety data sheet from their supplier before use and perform a thorough risk
assessment for their specific experimental conditions. The absence of detailed public data
underscores the need for caution and adherence to stringent safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189065?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

